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Compound of Interest

Compound Name: Fenobucarb-d3

Cat. No.: B12407641

Introduction

This technical guide provides comprehensive safety and handling information for Fenobucarb-
d3 (CAS No. 2662756-72-9). Fenobucarb-d3 is the deuterated form of Fenobucarb, a
carbamate insecticide.[1][2] It is primarily utilized as an internal standard for quantitative
analysis by methods such as NMR, GC-MS, or LC-MS.[2] Given the absence of a specific
Safety Data Sheet (SDS) for Fenobucarb-d3, this guide is based on the well-documented
safety profile of its non-deuterated counterpart, Fenobucarb. This approach is standard, as
deuterium labeling is not expected to significantly alter the compound's fundamental

toxicological properties.

Fenobucarb acts as a cholinesterase inhibitor, which makes it a potent neurotoxin.[3]
Understanding its hazard profile is critical for safe handling in a laboratory setting. This
document is intended for researchers, scientists, and professionals in drug development who
may work with this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties for Fenobucarb and its deuterated

analog are presented below.
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Property Value Reference(s)
Analyte Name Fenobucarb-D3 [4]

CAS Number 2662756-72-9

Molecular Formula C12D3H14NO2

Molecular Weight 210.2874 g/mol

Accurate Mass 210.1448

Crystalline solid or oily yellow

Appearance -
liquid
Insoluble in water (420 mg/L at
N 20°C). Soluble in acetone,
Solubility
benzene, chloroform, xylene,
and toluene.
Vapor Pressure 12.001 mPa (at 20°C)
Specific Gravity 1.035 (at 30°C)
Log Kow 2.79

Hazard Identification and GHS Classification

Fenobucarb is classified as a hazardous substance. The GHS classifications are summarized
below.
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Hazard Class Category Hazard Statement Reference(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed
o Toxic in contact with
Acute Toxicity, Dermal  Category 3 )
skin
Hazardous to the )
] ] H400: Very toxic to
Aguatic Environment, Category 1 o
aquatic life
Acute
Hazardous to the H410: Very toxic to
Aquatic Environment, Category 1 aquatic life with long

Chronic

lasting effects

Signal Word: Warning

Hazard Statements:

o Harmful if swallowed.

e Toxic in contact with skin.

» Very toxic to aquatic life with long-lasting effects.

Toxicological Data

The toxicity of Fenobucarb has been evaluated in various animal models. Key LD50 (median

lethal dose) and LC50 (median lethal concentration) values are presented below.
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Test Species Route Value Reference(s)
LD50 Rat Oral 350 mg/kg
LD50 Rat (male) Oral 524 mg/kg
LD50 Rat (female) Oral 425 mg/kg
LD50 Rat Dermal >5000 mg/kg
LC50 Rat Inhalation >2.5 mg/L (4h)
LD50 Mouse Oral 173 mg/kg
LD50 Mouse Dermal 340 mg/kg
LD50 Mouse Intraperitoneal 140 mg/kg
LD50 Mouse Intravenous 42 mg/kg
LD50 Rabbit Dermal >2000 mg/kg
LD50 Quall Oral 141 mg/kg

Handling and Storage

Safe handling and storage are paramount to minimizing exposure risks.

4.1 Handling Precautions:

e Handle in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles with side shields or a face shield, and a lab coat.

e Avoid contact with skin and eyes.

¢ Avoid the formation of dust and aerosols.

e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.
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e Use non-sparking tools and prevent fire caused by electrostatic discharge.
e Remove all sources of ignition.
4.2 Storage Conditions:
o Store in a tightly closed, original container.
» Store away from incompatible materials such as strong acids, bases, and oxidizing agents.
o Carbamates are incompatible with strong reducing agents like hydrides.
Experimental Protocols: Safety and First Aid
5.1 Accidental Release Measures:
e Minor Spills:
o Remove all ignition sources.
o Evacuate personnel from the immediate area.
o Wear appropriate PPE.
o Clean up spills immediately using dry cleanup procedures to avoid generating dust.

o Absorb with an inert material (e.g., vermiculite, dry sand) and place in a suitable, labeled
container for disposal.

o Do not allow the chemical to enter drains.

o Large Spills:
o Alert emergency responders and indicate the location and nature of the hazard.
o Keep unnecessary personnel away and move upwind of the spill.

o Stop the flow of material if it can be done without risk.
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o Dike the spilled material where possible.

o Following product recovery, flush the area with water, collecting all wash water for
treatment and disposal.

5.2 First-Aid Measures:

e If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth
resuscitation if the chemical was ingested or inhaled.

e Following Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water. Seek medical attention.

e Following Eye Contact: Immediately hold eyelids apart and flush the eye continuously with
running water for at least 15 minutes. Seek medical attention.

e Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.

Visualized Workflows and Pathways
6.1 Personal Protective Equipment (PPE) Workflow

The following diagram outlines the logical workflow for selecting and using PPE when handling
Fenobucarb-d3.
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Start: Prepare to
Handle Fenobucarb-d3

Assess Task:
- Quantity
- Potential for dust/aerosol
- Duration of handling

Wear Standard
Lab Coat

Wear Chemical-Resistant
Gloves (e.g., Nitrile)
Inspect before use

Wear Safety Goggles
with Side Shields

Risk of Dust or
Aerosol Generation?

Use Full-Face Respirator
in a Ventilated Hood

Consider Face Shield
in addition to Goggles

Proceed with Handling

\

Post-Handling:
- Remove & dispose of gloves
- Wash hands thoroughly

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Exposure Incident
Occurs

Determine Route
of Exposure

Airborne Oral

Skin Contact Eye Contact

1. Remove contaminated clothing 1. Flush with water for 15+ min
2. Wash with soap & water 2. Keep eyelids open

\

Inhalation Ingestion

1. Move to fresh air
2. Provide oxygen or artificial
respiration if needed

1. Rinse mouth
2. DO NOT induce vomiting

Seek Immediate
Medical Attention

Acetylcholine (ACh)
Accumulation

Cholinergic Crisis
(Overstimulation)

[OCEIERS (S

Developmental
Neurotoxicity

Fenobucarb

Inflammation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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